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Compound of Interest

Compound Name: Bromofluoroacetic acid

Cat. No.: B1273107 Get Quote

Technical Support Center: Bromodifluoroacetic
Acid
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of bromodifluoroacetic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with bromodifluoroacetic acid?

A1: Bromodifluoroacetic acid is a corrosive substance that can cause severe skin burns and

eye damage.[1][2][3][4] It may also cause respiratory irritation.[1] In case of fire, it can

decompose to produce toxic fumes, including hydrogen bromide and hydrogen fluoride.[1][5][6]

Q2: What personal protective equipment (PPE) is required when handling bromodifluoroacetic

acid?

A2: A comprehensive list of required PPE is provided in the table below. It is essential to always

wear appropriate PPE to minimize exposure. This includes chemical-resistant gloves, safety

goggles and a face shield, a lab coat or protective suit, and respiratory protection if ventilation

is inadequate.[1][2]

Q3: How should I properly store bromodifluoroacetic acid?
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A3: Bromodifluoroacetic acid should be stored in a cool, dry, and well-ventilated area in a tightly

closed original container.[1][2] It is hygroscopic and should be stored under an inert gas.[1][7]

Keep it away from incompatible materials such as strong bases, oxidizing agents, and metals.

[1][6][8] Do not use aluminum or galvanized containers.[2]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and rinse the skin

with plenty of water for at least 15 minutes.[1][2] For eye contact, immediately flush the eyes

with water for at least 15 minutes, removing contact lenses if present and easy to do.[1] In both

cases, seek immediate medical attention.[1][6]

Q5: How do I handle a spill of bromodifluoroacetic acid?

A5: For a minor spill, ensure the area is well-ventilated and you are wearing appropriate PPE.

Contain the spill with an inert absorbent material like sand or vermiculite.[9][10] Do not use

combustible materials like paper towels to absorb the spill.[10] For major spills, evacuate the

area and contact your institution's environmental health and safety (EHS) office immediately.

[11] A detailed spill cleanup protocol is provided below.

Troubleshooting Guides
Problem: I notice a crystalline precipitate in my bottle of bromodifluoroacetic acid.

Possible Cause: The compound may have partially solidified due to storage at a low

temperature. Bromodifluoroacetic acid has a melting point that can be near room

temperature depending on its purity.

Solution: Gently warm the container in a water bath to redissolve the solid. Do not use a

direct heat source. Ensure the container is securely closed during this process.

Problem: The pH of my reaction mixture is unexpectedly low after adding bromodifluoroacetic

acid.

Possible Cause: Bromodifluoroacetic acid is a strong acid. Its addition will significantly lower

the pH of unbuffered solutions.
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Solution: Ensure your reaction is adequately buffered if a specific pH range is required. Add

the acid slowly while monitoring the pH to avoid a rapid drop.

Data Presentation
Table 1: Chemical and Physical Properties of Bromodifluoroacetic Acid

Property Value

CAS Number 354-08-5

Molecular Formula C₂HBrF₂O₂

Molecular Weight 174.93 g/mol

Appearance Solid or liquid

Melting Point 21-25 °C

Boiling Point 145-147 °C

Source: PubChem CID 2773282

Table 2: Personal Protective Equipment (PPE) Requirements

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.[1][6]

Skin Protection

Chemical-resistant gloves (e.g., PVC, neoprene,

or nitrile rubber), lab coat, or chemical protective

suit.[2][7]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[1][8] If ventilation is

inadequate, use a NIOSH/MSHA approved

respirator.[6][12]

Table 3: Storage and Incompatibility
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Condition Requirement

Storage Temperature Room temperature.[6]

Storage Conditions
Cool, dry, well-ventilated area in a tightly closed

container under inert gas.[1][7]

Incompatible Materials
Strong oxidizing agents, strong bases, strong

reducing agents.[1][6][8]

Experimental Protocols
Protocol 1: General Handling Procedure

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[8] Have all necessary PPE donned and an emergency eyewash station and

safety shower readily accessible.[1][2]

Dispensing: Open the container carefully under an inert atmosphere if possible, as the

compound is hygroscopic.[1] Use clean, dry, and compatible utensils for transferring the

chemical.

Use: When using in reactions, add the acid slowly and in a controlled manner.

Post-Handling: Tightly seal the container after use.[2] Wash hands thoroughly with soap and

water after handling.[1][2] Decontaminate all surfaces and equipment that came into contact

with the acid.

Protocol 2: Minor Spill Cleanup Procedure
Alert Personnel: Immediately alert others in the vicinity of the spill.[11]

Evacuate and Ventilate: If the spill is significant or in a poorly ventilated area, evacuate non-

essential personnel and increase ventilation.[9]

Don PPE: Wear the appropriate PPE, including respiratory protection if necessary.

Containment: Create a dike around the spill using an inert absorbent material such as sand,

vermiculite, or a commercial acid spill neutralizer.[9][10]
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Neutralization/Absorption: Cautiously and slowly add a neutralizing agent (like sodium

bicarbonate or soda ash) from the outside of the spill inwards.[9][10] Alternatively, cover the

spill with an inert absorbent material.[9]

Collection: Once the spill is absorbed or neutralized, carefully scoop the material into a

suitable, labeled waste container.[9][13]

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste.[11]

Disposal: Dispose of the waste according to your institution's hazardous waste disposal

procedures.[2][7]
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Caption: Decision workflow for responding to a chemical spill.
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Start Handling

Preparation:
- Work in Fume Hood

- Wear Full PPE
- Ensure Access to Safety Equipment

Dispensing:
- Open Container Carefully
- Use Compatible Utensils

Use in Experiment:
- Add Acid Slowly
- Monitor Reaction

Post-Handling:
- Tightly Seal Container

- Wash Hands Thoroughly
- Decontaminate Surfaces

End

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe handling of bromodifluoroacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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